BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Mitochondrial Fusion
Promoter M1: A Safety and Operations Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mitochondrial Fusion Promoter M1

Cat. No.: B10817375

For researchers, scientists, and drug development professionals utilizing Mitochondrial
Fusion Promoter M1, adherence to proper disposal protocols is critical for maintaining
laboratory safety and environmental compliance. This guide provides essential, step-by-step
procedures for the safe handling and disposal of this compound.

Chemical and Safety Data Overview

Mitochondrial Fusion Promoter M1, also known by its chemical name (E)-4-Chloro-2-(1-(2-
(2,4,6-trichlorophenyl)hydrazono)ethyl)phenol, is a cell-permeable phenylhydrazone compound
used to promote mitochondrial fusion.[1] Its key identifiers and properties are summarized

below.
Property Value
CAS Number 219315-22-7[1][2][3][4]
Molecular Formula C14H10ClaN20[1][3][4]
Molecular Weight 364.05 g/mol [1][3][4]
Appearance Off-white to white or beige solid/powder[1]
Solubility Soluble in DMSO and ethanol[5]

Hazard Identification and Safety Precautions
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According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Mitochondrial Fusion Promoter M1 is classified with the following hazards:

» Acute oral toxicity (Category 4): Harmful if swallowed.[6]

e Skin corrosion/irritation (Category 2): Causes skin irritation.[6]

o Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[6]

» Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[6]

» Hazardous to the aquatic environment (Acute and Chronic, Category 1): Very toxic to aquatic
life with long-lasting effects.

Due to these potential hazards, appropriate personal protective equipment (PPE) must be worn
at all times when handling M1. This includes safety glasses, chemical-resistant gloves, and a
lab coat. All handling should be performed in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust or aerosols.[6]

Step-by-Step Disposal Procedures

The primary directive for the disposal of Mitochondrial Fusion Promoter M1 is to "Dispose of
contents/ container to an approved waste disposal plant". The following steps provide a
detailed protocol to ensure this is done safely and correctly.

1. Unused or Expired Compound (Solid Form):

e Segregation: Do not mix Mitochondrial Fusion Promoter M1 with other chemical waste
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

o Packaging: Ensure the compound is in its original, securely sealed container. If the original
container is compromised, transfer the material to a new, compatible, and properly labeled
waste container.

e Labeling: The waste container must be clearly labeled with the full chemical name
("Mitochondrial Fusion Promoter M1"), CAS number (219315-22-7), and all relevant
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hazard pictograms (e.g., harmful, irritant, environmental hazard).

o Storage: Store the sealed and labeled waste container in a designated hazardous waste
accumulation area, away from incompatible materials.

» Collection: Arrange for pickup by your institution's certified hazardous waste disposal service.
2. Contaminated Labware and Materials (e.g., pipette tips, gloves, empty vials):

» Decontamination: Whenever possible, decontaminate reusable labware by rinsing with an
appropriate solvent (e.g., ethanol, followed by water) in a chemical fume hood. The rinsate
must be collected as hazardous waste.

» Solid Waste Collection: All single-use, contaminated materials (gloves, wipes, plasticware)
should be collected in a designated, leak-proof hazardous waste container lined with a
chemically resistant bag.

e Labeling: The solid waste container must be labeled as "Hazardous Waste" and include the
name of the chemical contaminant (Mitochondrial Fusion Promoter M1).

» Disposal: Once full, the container should be securely sealed and transferred to the
hazardous waste accumulation area for collection.

3. Solutions of Mitochondrial Fusion Promoter M1 (e.g., in DMSO):

» Waste Collection: Collect all liquid waste containing M1 in a designated, sealed, and
chemically compatible hazardous waste container (e.g., a glass or polyethylene bottle).

e Labeling: The liquid waste container must be clearly labeled with "Hazardous Waste," the full
chemical name ("Mitochondrial Fusion Promoter M1"), the solvent used (e.g., "in DMSQ"),
and an approximate concentration of the M1. All hazard symbols must be present.

o Storage and Disposal: Store the container in a secondary containment tray within the
designated hazardous waste area until it is collected by the approved disposal service.

Emergency Procedures
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» Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[6] Seek immediate medical attention.

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[6]

« Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.

o Spills: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent material.
Collect the absorbed material into a sealed container for disposal as hazardous waste.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of materials
related to Mitochondrial Fusion Promoter M1.
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Mitochondrial Fusion Promoter M1 Disposal Workflow
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Caption: Decision workflow for safe disposal of M1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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